Cas no 71627-22-0 (2(1H)-Pyridinone,5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-)

• Product name: 2(1H)-Pyridinone,5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-
• CAS No: 71627-22-0
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 566375
• PubChem ID: 194391

2(1H)-Pyridinone,5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-
• [6-oxo-1-(3-phenylpropanoyl)-2,3-dihydropyridin-3-yl] acetate
• PIPERMETHYSTINE
• 6-Oxo-1-(3-phenylpropanoyl)-1,2,3,6-tetrahydro-3-pyridinyl acetate
• 6-Oxo-1-(3-phenylpropanoyl)-1,2,3,6-tetrahydropyridin-3-yl acetate
• HY-N12158
• 2(1H)-Pyridinone, 5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-
• 6-Oxo-1-(3-phenylpropanoyl)-1,2,3,6-tetrahydro-3-pyridinyl acetate #
• Q7197360
• (+/-)-Pipermethystine
• 375797-98-1
• CS-0892554
• CHEBI:157726
• 5-Acetoxy-5,6-dihydro-1-(3-phenylpropanoyl)-2(1H)-pyridone
• DTXSID60992199
• SCHEMBL6398794
• UNII-APX8C8S6AW
• JLNNQCUATONMIT-UHFFFAOYSA-N
• 71627-22-0
• 5-(Acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-2(1H)-pyridinone
• APX8C8S6AW
• AKOS030558657
• (6-oxo-1-(3-phenylpropanoyl)-2,3-dihydropyridin-3-yl) acetate
• DA-76917

• Inchi： InChI=1S/C16H17NO4/c1-12(18)21-14-8-10-16(20)17(11-14)15(19)9-7-13-5-3-2-4-6-13/h2-6,8,10,14H,7,9,11H2,1H3
• InChI Key： JLNNQCUATONMIT-UHFFFAOYSA-N
• SMILES： CC(=O)OC1CN(C(=O)C=C1)C(=O)CCC2=CC=CC=C2

Computed Properties

• Exact Mass: 287.11581
• Monoisotopic Mass: 287.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.7A^2

Experimental Properties

• Density: 1.23
• Boiling Point: 459.9°C at 760 mmHg
• Flash Point: 231.9°C
• Refractive Index: 1.574
• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 2(1H)-Pyridinone,5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-

Compound CAS No 71627-22-0: 2(1H)-Pyridinone,5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)

The compound with CAS number 71627-22-0, known as 2(1H)-pyridinone,5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl), is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group at the 2-position. The presence of an acetyloxy group at the 5-position and a dihydro structure further distinguishes this compound from its analogs.

Pyridinones are well-known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The acetyloxy group in this compound introduces additional functionality, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

The structure of 5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-2(1H)-pyridinone is characterized by a fused bicyclic system with a phenyl substituent at the 3-position of the propionyl chain. This unique architecture allows for significant conformational flexibility, which is advantageous in drug design where molecular recognition and binding affinity are critical factors. Researchers have also explored the use of this compound in the synthesis of heterocyclic frameworks, leveraging its ability to undergo ring-opening and cyclization reactions under specific conditions.

From a synthetic perspective, the preparation of this compound involves multi-step processes that often require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and environmental impact. The use of green chemistry principles in its synthesis aligns with global efforts to promote sustainable chemical manufacturing practices.

In terms of applications, 5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-2(1H)-pyridinone has shown promise in the field of materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the biological activity of this compound. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This opens up new avenues for its use in therapeutic development, particularly in the treatment of metabolic disorders and neurodegenerative diseases.

In conclusion, CAS No 71627-22-0, or 5-(acetyloxy)-5,6-dihydro-1-(1-oxo-3-phenylpropyl)-2(1H)-pyridinone, is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.